N,N-diethyl-1-[(5-fluoro-2-methoxyphenyl)sulfonyl]-4-piperidinecarboxamide

• IUPAC Name: N,N-diethyl-1-(5-fluoro-2-methoxyphenyl)sulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C17H25FN2O4S/c1-4-19(5-2)17(21)13-8-10-20(11-9-13)25(22,23)16-12-14(18)6-7-15(16)24-3/h6-7,12-13H,4-5,8-11H2,1-3H3
• InChI Key: PDAMHDGMVRAWHB-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C1CCN(CC1)S(=O)(=O)C2=C(C=CC(=C2)F)OC
• Molecular Formula: C17H25FN2O4S
• Molecular Weight: 372.5 g/mol

Description

N,N-diethyl-1-[(5-fluoro-2-methoxyphenyl)sulfonyl]-4-piperidinecarboxamide, also known as F 11824, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a selective antagonist of the orexin-1 receptor and has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

F 11824 acts as a selective antagonist of the orexin-1 receptor, which is involved in the regulation of wakefulness and appetite. By blocking the activity of this receptor, F 11824 is able to modulate sleep-wake cycles and regulate appetite and metabolism.
Biochemical and Physiological Effects:
F 11824 has been shown to have a variety of biochemical and physiological effects. It has been shown to decrease food intake and body weight in animal models, as well as to decrease the reinforcing effects of drugs of abuse. Additionally, F 11824 has been shown to modulate the activity of the hypothalamic-pituitary-adrenal axis, which is involved in the regulation of stress responses.

Advantages and Limitations for Lab Experiments

One advantage of F 11824 is its selectivity for the orexin-1 receptor, which allows for more targeted research into the role of this receptor in various physiological processes. However, one limitation of F 11824 is its relatively low potency, which may require higher concentrations of the compound to achieve desired effects.

Future Directions

There are several potential future directions for research on F 11824. One area of interest is the potential use of this compound in the treatment of drug addiction, as it has been shown to decrease the reinforcing effects of drugs of abuse. Additionally, further research is needed to fully understand the role of the orexin-1 receptor in various physiological processes, and the potential applications of F 11824 in these processes. Finally, the development of more potent analogs of F 11824 may allow for more targeted research into the role of the orexin-1 receptor.

Scientific Research Applications

F 11824 has been extensively studied for its potential applications in scientific research. It has been shown to have a variety of effects on the central nervous system, including the modulation of sleep-wake cycles and the regulation of appetite and metabolism. Additionally, F 11824 has been shown to have potential applications in the treatment of drug addiction and other neurological disorders.